N-Nitrosomorpholine
N-Nitrosomorpholine
N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68 °F. (NTP, 1992)
N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen.
N-Nitrosomorpholine is not used commercially in the United States. Limited information is available on the health effects of N-nitrosomorpholine. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of N-nitrosomorpholine in humans. Animal studies have reported effects on the liver from chronic exposure as well as tumors of the liver, nasal cavity, lung, and kidneys from oral exposure to N-nitrosomorpholine. EPA has not classified N- nitrosomorpholine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified N-nitrosomorpholine as a Group 2B, possible human carcinogen.
N-Nitrosomorpholine is a natural product found in Nicotiana tabacum with data available.
N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05)
n-Nitrosomorpholine can cause cancer according to an independent committee of scientific and health experts.
N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen.
N-Nitrosomorpholine is not used commercially in the United States. Limited information is available on the health effects of N-nitrosomorpholine. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of N-nitrosomorpholine in humans. Animal studies have reported effects on the liver from chronic exposure as well as tumors of the liver, nasal cavity, lung, and kidneys from oral exposure to N-nitrosomorpholine. EPA has not classified N- nitrosomorpholine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified N-nitrosomorpholine as a Group 2B, possible human carcinogen.
N-Nitrosomorpholine is a natural product found in Nicotiana tabacum with data available.
N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05)
n-Nitrosomorpholine can cause cancer according to an independent committee of scientific and health experts.
Brand Name:
Vulcanchem
CAS No.:
59-89-2
VCID:
VC21110333
InChI:
InChI=1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2
SMILES:
C1COCCN1N=O
Molecular Formula:
C4H8N2O2
Molecular Weight:
116.12 g/mol
N-Nitrosomorpholine
CAS No.: 59-89-2
Cat. No.: VC21110333
Molecular Formula: C4H8N2O2
Molecular Weight: 116.12 g/mol
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Specification
| Description | N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68 °F. (NTP, 1992) N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen. N-Nitrosomorpholine is not used commercially in the United States. Limited information is available on the health effects of N-nitrosomorpholine. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of N-nitrosomorpholine in humans. Animal studies have reported effects on the liver from chronic exposure as well as tumors of the liver, nasal cavity, lung, and kidneys from oral exposure to N-nitrosomorpholine. EPA has not classified N- nitrosomorpholine for carcinogenicity. The International Agency for Research on Cancer (IARC) has classified N-nitrosomorpholine as a Group 2B, possible human carcinogen. N-Nitrosomorpholine is a natural product found in Nicotiana tabacum with data available. N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05) n-Nitrosomorpholine can cause cancer according to an independent committee of scientific and health experts. |
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| CAS No. | 59-89-2 |
| Molecular Formula | C4H8N2O2 |
| Molecular Weight | 116.12 g/mol |
| IUPAC Name | 4-nitrosomorpholine |
| Standard InChI | InChI=1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2 |
| Standard InChI Key | ZKXDGKXYMTYWTB-UHFFFAOYSA-N |
| SMILES | C1COCCN1N=O |
| Canonical SMILES | C1COCCN1N=O |
| Boiling Point | 435 to 436 °F at 747 mmHg (NTP, 1992) 224-224.5 °C at 747 mm Hg BP: 139-140 °C at 25 mm Hg 435 °F at 747 mmHg |
| Colorform | Yellow crystals |
| Melting Point | 84 °F (NTP, 1992) 29 °C 84 °F |
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